Chlorbutanol Hemihydrate
Chlorbutanol Hemihydrate
Brand Name:
Vulcanchem
CAS No.:
6001-64-5
VCID:
VC0047255
InChI:
InChI=1S/2C4H7Cl3O.H2O/c2*1-3(2,8)4(5,6)7;/h2*8H,1-2H3;1H2
SMILES:
CC(C)(C(Cl)(Cl)Cl)O.CC(C)(C(Cl)(Cl)Cl)O.O
Molecular Formula:
C₄H₇Cl₃O•0.5[H₂O]
Molecular Weight:
372.9 g/mol
Chlorbutanol Hemihydrate
CAS No.: 6001-64-5
Reference Standards
VCID: VC0047255
Molecular Formula: C₄H₇Cl₃O•0.5[H₂O]
Molecular Weight: 372.9 g/mol
| CAS No. | 6001-64-5 |
|---|---|
| Product Name | Chlorbutanol Hemihydrate |
| Molecular Formula | C₄H₇Cl₃O•0.5[H₂O] |
| Molecular Weight | 372.9 g/mol |
| IUPAC Name | 1,1,1-trichloro-2-methylpropan-2-ol;hydrate |
| Standard InChI | InChI=1S/2C4H7Cl3O.H2O/c2*1-3(2,8)4(5,6)7;/h2*8H,1-2H3;1H2 |
| Standard InChIKey | WRWLCXJYIMRJIN-UHFFFAOYSA-N |
| SMILES | CC(C)(C(Cl)(Cl)Cl)O.CC(C)(C(Cl)(Cl)Cl)O.O |
| Canonical SMILES | CC(C)(C(Cl)(Cl)Cl)O.CC(C)(C(Cl)(Cl)Cl)O.O |
| Synonyms | 1,1,1-Trichloro-2-methyl-2-propanol Hemihydrate; 1,1,1-Trichloro-tert-butyl Alcohol Hemihydrate; 2,2,2-Trichloro-1,1-dimethylethanol Hemihydrate; 2-(Trichloromethyl)-2-propanol Hemihydrate; Acetochlorone Hemihydrate; Acetonchloroform Hemihydrate; Ace |
| PubChem Compound | 5284505 |
| Last Modified | Nov 11 2021 |
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